Ethyl 2-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoate
Cat. No. B2966608
M. Wt: 261.119
InChI Key: LUZUFIVVNUMTGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09062028B2
Procedure details
The title compound was prepared using a procedure analogous to methyl 3-((4-bromo-1H-pyrazol-1-yl)methyl)benzoate except that methyl 3-(bromomethyl)benzoate was replaced with ethyl 2-bromo-2-methylpropanoate. LCMS, [M+H]+=261.0.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[N:4][N:5](CC2C=C(C=CC=2)C(OC)=O)[CH:6]=1.BrCC1C=C(C=CC=1)C(OC)=O.Br[C:31]([CH3:38])([CH3:37])[C:32]([O:34][CH2:35][CH3:36])=[O:33]>>[Br:1][C:2]1[CH:3]=[N:4][N:5]([C:31]([CH3:38])([CH3:37])[C:32]([O:34][CH2:35][CH3:36])=[O:33])[CH:6]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
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BrC=1C=NN(C1)CC=1C=C(C(=O)OC)C=CC1
|
Step Two
|
Name
|
|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
BrCC=1C=C(C(=O)OC)C=CC1
|
Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
BrC(C(=O)OCC)(C)C
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
BrC=1C=NN(C1)C(C(=O)OCC)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
